Cas no 2231676-18-7 (3-(fluoromethyl)-3-methylazetidine hydrochloride)

• Product Name: 3-(fluoromethyl)-3-methylazetidine hydrochloride
• CAS No: 2231676-18-7
• MF: C₅H₁₁ClFN
• MW: 139.598943948746
• CID: 5740214
• PubChem ID: 135394658
• Update Time: 2026-03-11

3-(fluoromethyl)-3-methylazetidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(fluoromethyl)-3-methylazetidine hydrochloride
• CS-0309710
• D79152
• 3-(Fluoromethyl)-3-methylazetidine HCl
• 2231676-18-7
• 3-(Fluoromethyl)-3-methylazetidinehydrochloride
• 3-(fluoromethyl)-3-methylazetidine;hydrochloride
• MFCD31705533
• PS-17220
• EN300-7444392

• Inchi： 1S/C5H10FN.ClH/c1-5(2-6)3-7-4-5;/h7H,2-4H2,1H3;1H
• InChI Key： SFGFTBBQPATBJA-UHFFFAOYSA-N
• SMILES： N1CC(CF)(C)C1.[H]Cl

Computed Properties

• Exact Mass: 139.0564052g/mol
• Monoisotopic Mass: 139.0564052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 68.5
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azetidines

Additional information on 3-(fluoromethyl)-3-methylazetidine hydrochloride

Comprehensive Overview of 3-(fluoromethyl)-3-methylazetidine hydrochloride (CAS No. 2231676-18-7)

3-(fluoromethyl)-3-methylazetidine hydrochloride (CAS No. 2231676-18-7) is a fluorinated azetidine derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound features a fluoromethyl group attached to a methylazetidine ring, which enhances its reactivity and bioavailability. This molecular architecture makes it a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of novel therapeutics targeting central nervous system (CNS) disorders and metabolic diseases.

The growing interest in 3-(fluoromethyl)-3-methylazetidine hydrochloride is driven by its potential applications in drug discovery. Researchers are exploring its role as a building block for small molecule inhibitors and proteolysis-targeting chimeras (PROTACs), which are currently hot topics in the pharmaceutical industry. The incorporation of fluorine atoms into drug candidates is a trending strategy to improve metabolic stability and membrane permeability, aligning with the industry's focus on fluorinated compounds and drug optimization.

From a synthetic chemistry perspective, CAS No. 2231676-18-7 presents intriguing challenges and opportunities. The azetidine ring is a four-membered heterocycle known for its ring strain, which can be leveraged to design high-energy intermediates for click chemistry or photopharmacology. Recent advancements in flow chemistry and catalysis have enabled more efficient large-scale production of such strained rings, addressing a common pain point in medicinal chemistry workflows.

Analytical characterization of 3-(fluoromethyl)-3-methylazetidine hydrochloride typically involves advanced techniques like NMR spectroscopy (particularly ¹⁹F NMR), mass spectrometry, and X-ray crystallography. These methods are crucial for quality control in pharmaceutical manufacturing, especially given the current regulatory emphasis on genotoxic impurity control and ICH guidelines. The compound's physicochemical properties, including its solubility profile and salt form selection, are actively discussed in formulation science circles.

In the context of green chemistry initiatives, researchers are investigating sustainable synthetic routes to fluoromethylated compounds like 2231676-18-7. This aligns with the pharmaceutical industry's push toward environmentally friendly synthesis and reduction of process mass intensity (PMI). Recent publications have highlighted electrochemical fluorination and continuous manufacturing as promising approaches for such transformations.

The safety profile of 3-(fluoromethyl)-3-methylazetidine hydrochloride is an area of ongoing study, with particular attention to its stability under various storage conditions. Proper handling protocols emphasize protection from moisture and temperature extremes, reflecting broader industry concerns about compound degradation and storage stability. These considerations are especially relevant given the compound's potential use in preclinical development pipelines.

From a commercial perspective, the demand for 2231676-18-7 has been steadily increasing, driven by its versatility in medicinal chemistry. Custom synthesis providers and contract research organizations (CROs) frequently list this compound in their catalogs, often highlighting capabilities in GMP synthesis and regulatory support. The pricing and availability of such building blocks are frequent topics in pharmaceutical procurement discussions.

Looking forward, 3-(fluoromethyl)-3-methylazetidine hydrochloride is poised to play a significant role in emerging therapeutic areas. Its structural features make it particularly interesting for covalent drug discovery and bioconjugation chemistry, both of which are rapidly growing fields. As the pharmaceutical industry continues to explore novel chemical space beyond traditional aromatic systems, constrained aliphatic rings like azetidines are receiving renewed attention.

The patent landscape surrounding fluorinated azetidines has become increasingly active, with several major pharmaceutical companies filing applications covering various derivatives and synthetic methods. This intellectual property activity reflects the commercial potential of compounds like CAS 2231676-18-7 and underscores the importance of thorough freedom-to-operate analyses in drug development programs.

In academic settings, 3-(fluoromethyl)-3-methylazetidine hydrochloride serves as an educational tool for demonstrating principles of conformational analysis and stereoelectronics. The strained nature of the azetidine ring provides excellent opportunities to discuss topics like ring strain effects on reactivity and anomeric stabilization in heterocyclic systems.